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Compound of Interest

Compound Name:
Ethyl 2-(2-aminothiazol-5-

yl)acetate

Cat. No.: B031689 Get Quote

An In-depth Technical Guide to Ethyl 2-(2-aminothiazol-5-yl)acetate: Safety, Handling, and

Storage

This guide provides comprehensive technical information on the safety, handling, and storage

of Ethyl 2-(2-aminothiazol-5-yl)acetate, a key intermediate in pharmaceutical research and

drug development.[1][2] It is intended for researchers, scientists, and professionals working

with this compound.

Chemical and Physical Properties
Ethyl 2-(2-aminothiazol-5-yl)acetate is a heterocyclic compound containing a thiazole ring, an

amino group, and an ethyl acetate functional group.[1][3] While extensive experimental data for

this specific isomer is limited, the following table summarizes its known and computed

properties. For comparative purposes, data for the more extensively studied isomer, Ethyl 2-(2-

aminothiazol-4-yl)acetate, is also included where available.
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Property
Value (Ethyl 2-(2-
aminothiazol-5-
yl)acetate)

Value (Ethyl 2-(2-
aminothiazol-4-
yl)acetate)

Reference

Molecular Formula C7H10N2O2S C7H10N2O2S [1][3][4]

Molecular Weight 186.23 g/mol 186.23 g/mol [1][3][4][5]

CAS Number 62557-32-8 53266-94-7 [3][4][5]

Appearance Solid Solid

Purity 95% 99% [5]

Melting Point Not available 92-94 °C [6]

Boiling Point Not available Not available [5]

Flash Point Not available 185 °C (closed cup) [6]

Storage Temperature

Room temperature,

under inert

atmosphere, in a dark

place

2-8°C, under inert

atmosphere, in a dark

place

[5]

Safety and Hazard Information
The primary hazards associated with Ethyl 2-(2-aminothiazol-5-yl)acetate are related to

irritation and potential toxicity upon ingestion.[3] The hydrochloride salt of the related 4-yl

isomer is known to cause skin irritation, serious eye irritation, and may cause respiratory

irritation. The following tables summarize the key safety information.
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Hazard Code Hazard Statement

H302 Harmful if swallowed.

H315 Causes skin irritation. (for related compounds)

H319
Causes serious eye irritation. (for related

compounds)

H335
May cause respiratory irritation. (for related

compounds)

GHS Precautionary Statements

Precautionary Code Precautionary Statement

P261
Avoid breathing

dust/fume/gas/mist/vapors/spray.

P280
Wear protective gloves/protective clothing/eye

protection/face protection.

P301+P312
IF SWALLOWED: Call a POISON CENTER or

doctor/physician if you feel unwell.

P302+P352
IF ON SKIN: Wash with plenty of soap and

water.

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

Toxicity Data

Specific quantitative toxicity data (LD50/LC50) for Ethyl 2-(2-aminothiazol-5-yl)acetate is not

readily available in the literature. The hazard statements are based on data for related

compounds and the general reactivity of the chemical class. For the solvent, ethyl acetate, the

oral LD50 in rats is 5620 mg/kg.[7]
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Handling and Storage
Proper handling and storage procedures are crucial to ensure the safety of personnel and the

integrity of the compound.

Personal Protective Equipment (PPE)

Protection Type Recommendation

Eye/Face Protection
Wear safety glasses with side-shields or

chemical goggles.

Skin Protection
Wear protective gloves (e.g., nitrile rubber) and

a lab coat.

Respiratory Protection

Use a NIOSH/MSHA or European Standard EN

149 approved respirator if exposure limits are

exceeded or if irritation or other symptoms are

experienced.

Storage Conditions

Condition Recommendation

Temperature Store at room temperature.[5]

Atmosphere
Keep under an inert atmosphere (e.g., nitrogen

or argon).[5]

Light Keep in a dark place to prevent degradation.[5]

Container
Keep the container tightly closed and in a dry,

well-ventilated place.

Accidental Release and First Aid Measures
Accidental Release

In the event of a spill, follow these procedures:
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Evacuate the area and ensure adequate ventilation.

Wear appropriate personal protective equipment (PPE).

Contain the spill using an inert absorbent material.

Collect the absorbed material into a suitable, closed container for disposal.

Clean the spill area thoroughly.

First Aid Measures

Exposure Route First Aid Procedure

Ingestion

If swallowed, rinse mouth with water. Do NOT

induce vomiting. Call a poison control center or

seek medical attention immediately.

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.

Skin Contact

Remove contaminated clothing. Wash the

affected area with soap and water for at least 15

minutes. Seek medical attention if irritation

persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Experimental Protocols
Due to the limited availability of detailed experimental protocols for Ethyl 2-(2-aminothiazol-5-
yl)acetate, a representative synthesis for a closely related compound, Ethyl 2-aminothiazole-5-

carboxylate, is provided below. This protocol can be adapted by a skilled synthetic chemist.
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Synthesis of Ethyl 2-aminothiazole-5-carboxylate[8]

Reaction Setup: In a suitable reaction vessel, dissolve ethyl 3-ethoxyacrylate (14.4 g, 0.1

mol) in a 1:1 mixture of water and dioxane (100 mL).

Bromination: Cool the solution to -10 °C and slowly add N-bromosuccinimide (19.6 g, 0.11

mol).

Stirring: Stir the reaction mixture at room temperature for 1 hour.

Thiazole Ring Formation: Add thiourea (7.6 g, 0.1 mol) to the mixture and heat to 80 °C for 1

hour.

Work-up: Cool the solution to room temperature and add ammonia (20 mL).

Isolation: Stir the resulting paste for 10 minutes at room temperature and then filter.

Purification: Wash the filter cake with water and dry it under a vacuum to yield the final

product.

Synthesis Workflow

Ethyl 3-ethoxyacrylate NBS, H2O/Dioxane, -10°C to RT
1

Bromo-intermediate
2

Thiourea, 80°C
3

Product Mixture
4

Ammonia Work-up, Filtration
5

Ethyl 2-aminothiazole-5-carboxylate
6

Click to download full resolution via product page

Caption: Representative synthesis workflow for a 2-aminothiazole-5-carboxylate derivative.

Role in Drug Development and Signaling Pathways
2-Aminothiazole derivatives are a significant class of compounds in medicinal chemistry,

serving as scaffolds for the development of various therapeutic agents, including kinase

inhibitors.[9] Ethyl 2-(2-aminothiazol-5-yl)acetate is a valuable intermediate for the synthesis

of molecules targeting protein kinases, such as Aurora kinases, which are crucial regulators of

cell division and are often dysregulated in cancer.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.chemicalbook.com/synthesis/ethyl-2-aminothiazole-5-carboxylate.htm
https://www.benchchem.com/product/b031689?utm_src=pdf-body-img
https://patents.google.com/patent/US7408069B2/en
https://www.benchchem.com/product/b031689?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8379890.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031689?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The general mechanism of action for many 2-aminothiazole-based kinase inhibitors involves

competitive binding to the ATP-binding pocket of the target kinase. This prevents the

phosphorylation of downstream substrate proteins, thereby inhibiting the signaling pathway and

leading to desired therapeutic effects, such as the induction of apoptosis in cancer cells.

Inhibition of Kinase Signaling Pathway

2-Aminothiazole Derivative
(e.g., Aurora Kinase Inhibitor)

Protein Kinase
(e.g., Aurora Kinase)

Binds to
ATP pocket

Substrate Protein

Phosphorylates

ATP

Binds

Phosphorylated Substrate

Downstream Signaling

Cellular Response
(e.g., Apoptosis)

Click to download full resolution via product page
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Caption: General signaling pathway inhibition by 2-aminothiazole-based kinase inhibitors.

Spectroscopic Data
While specific spectroscopic data for Ethyl 2-(2-aminothiazol-5-yl)acetate is not widely

published, data for the isomeric Ethyl 2-(2-aminothiazol-4-yl)acetate can serve as a useful

reference.

¹H NMR (Proton Nuclear Magnetic Resonance) of Ethyl 2-(2-aminothiazol-4-yl)acetate

Chemical Shift
(ppm)

Multiplicity Integration Assignment

~1.25 Triplet 3H -O-CH2-CH3

~3.50 Singlet 2H -CH2-CO-

~4.15 Quartet 2H -O-CH2-CH3

~6.50 Singlet 1H Thiazole ring proton

~6.90 Singlet (broad) 2H -NH2

IR (Infrared) Spectroscopy

Key expected peaks for Ethyl 2-(2-aminothiazol-5-yl)acetate would include:

N-H stretching (amine): ~3400-3300 cm⁻¹

C-H stretching (aliphatic): ~3000-2850 cm⁻¹

C=O stretching (ester): ~1735 cm⁻¹

C=N and C=C stretching (thiazole ring): ~1600-1450 cm⁻¹

C-O stretching (ester): ~1250-1050 cm⁻¹

Mass Spectrometry
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The mass spectrum of Ethyl 2-(2-aminothiazol-5-yl)acetate would be expected to show a

molecular ion peak [M]⁺ at m/z = 186.23, corresponding to its molecular weight.[3][4] Common

fragmentation patterns would involve the loss of the ethoxy group (-OCH2CH3) or the entire

ester functional group.

This technical guide provides a comprehensive overview of the available information on Ethyl
2-(2-aminothiazol-5-yl)acetate. As with any chemical reagent, it is imperative to consult the

most current Safety Data Sheet (SDS) from the supplier before use and to handle the

compound with appropriate caution in a well-ventilated laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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